Cas no 2228361-43-9 (3-(2-fluoro-2-methylpropyl)azetidin-3-ol)

• Product Name: 3-(2-fluoro-2-methylpropyl)azetidin-3-ol
• CAS No: 2228361-43-9
• MF: C₇H₁₄FNO
• MW: 147.19056558609
• CID: 6096303
• PubChem ID: 165625150
• Update Time: 2025-07-02

3-(2-fluoro-2-methylpropyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-2-methylpropyl)azetidin-3-ol
• 2228361-43-9
• EN300-1767925

• Inchi： 1S/C7H14FNO/c1-6(2,8)3-7(10)4-9-5-7/h9-10H,3-5H2,1-2H3
• InChI Key： UPMZWMRUOCQASD-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC1(CNC1)O

Computed Properties

• Exact Mass: 147.105942232g/mol
• Monoisotopic Mass: 147.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-fluoro-2-methylpropyl)azetidin-3-ol

Introduction to 3-(2-fluoro-2-methylpropyl)azetidin-3-ol (CAS No. 2228361-43-9)

3-(2-fluoro-2-methylpropyl)azetidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2228361-43-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this azetidinone derivative incorporates a fluorinated isobutyl side chain, which contributes to its distinct chemical properties and reactivity. Such structural features are often exploited in the design of bioactive molecules, particularly in the quest to enhance pharmacological efficacy and selectivity.

The fluoro-substituted azetidinone core of 3-(2-fluoro-2-methylpropyl)azetidin-3-ol is a key element that distinguishes it from other analogs. The presence of a fluorine atom at the 2-position of the isobutyl group imparts unique electronic and steric effects, which can modulate the compound's interactions with biological targets. In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to improve metabolic stability, binding affinity, and overall drug-like properties. This has led to extensive research into fluorinated azetidinones as potential pharmacophores in various therapeutic areas.

One of the most compelling aspects of 3-(2-fluoro-2-methylpropyl)azetidin-3-ol is its versatility in medicinal chemistry. The azetidinone ring system is a well-known scaffold in drug discovery, particularly for compounds targeting enzymes and receptors involved in inflammatory and infectious diseases. The introduction of fluorine and methyl groups into this framework can fine-tune the pharmacokinetic and pharmacodynamic profiles of derived molecules. For instance, such modifications can enhance binding to specific protein targets while minimizing off-target effects, thereby improving therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of 3-(2-fluoro-2-methylpropyl)azetidin-3-ol more accurately. These tools allow for the virtual screening of potential derivatives, helping to identify candidates with optimized properties for further experimental validation. The combination of experimental synthesis and computational analysis has been instrumental in understanding the role of fluorine substitution in enhancing biological activity. This interdisciplinary approach underscores the importance of integrating structural modifications with rigorous biological evaluation.

In the context of modern drug development, 3-(2-fluoro-2-methylpropyl)azetidin-3-ol represents a promising lead compound for further exploration. Its unique structural features make it an attractive candidate for designing novel therapeutics targeting various diseases. The compound's potential lies not only in its inherent chemical properties but also in its adaptability for derivatization into more complex molecules with tailored functionalities. As research continues to uncover new applications for fluorinated heterocycles, compounds like 3-(2-fluoro-2-methylpropyl)azetidin-3-ol are likely to play a pivotal role in next-generation pharmaceuticals.

The synthesis of 3-(2-fluoro-2-methylpropyl)azetidin-3-ol involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the fluorine atom at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution or metal-catalyzed cross-coupling reactions are often employed to achieve this modification efficiently. The synthesis pathway also necessitates careful consideration of protecting group strategies to prevent unwanted side reactions during elaboration.

The biological evaluation of 3-(2-fluoro-2-methylpropyl)azetidin-3-ol has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and microbial infections. The fluorine substituent appears to contribute significantly to these effects by enhancing binding interactions with target proteins. Such findings are consistent with broader trends observed in fluorinated drug candidates, where small structural changes can lead to substantial improvements in biological activity.

Looking ahead, the future prospects for 3-(2-fluoro-2-methylpropyl)azetidin-3-ol are bright, particularly as new methodologies emerge for fluorination and heterocycle construction. Advances in flow chemistry and biocatalysis may further streamline its synthesis, making it more accessible for industrial-scale production. Additionally, continued exploration into its biological profile could uncover novel therapeutic indications beyond those currently envisioned. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in realizing this compound's full potential.

In summary,3-(2-fluoro-2-methylpropyl)azetidin-3-ol (CAS No. 2228361-43-9) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features offer a rich foundation for developing innovative therapeutics with enhanced efficacy and selectivity. As research progresses, this compound is poised to make significant contributions to drug discovery efforts across multiple therapeutic domains.